Cas no 1244772-70-0 (3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-amine)

• Product Name: 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-amine
• CAS No: 1244772-70-0
• MF: C₁₁H₁₇BN₂O₂
• MW: 220.075882673264
• MDL: MFCD11878260
• CID: 2760447
• PubChem ID: 72218804
• Update Time: 2025-05-20

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-amine
• EN300-1706227
• 1244772-70-0
• MFCD11878260
• G63193
• 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-4-AMINE
• 4-AMINOPYRIDINE-3-BORONIC ACID PINACOL ESTER
• MB10992
• 4-Pyridinamine, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CS-0306982

• MDL： MFCD11878260
• Inchi： 1S/C11H17BN2O2/c1-10(2)11(3,4)16-12(15-10)8-7-14-6-5-9(8)13/h5-7H,1-4H3,(H2,13,14)
• InChI Key： CDFQBGDZODWIET-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC=CC=2N)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 220.1383080g/mol
• Monoisotopic Mass: 220.1383080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4Ų

Additional information on 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-amine

Introduction to 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-amine (CAS No. 1244772-70-0)

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1244772-70-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of borylated pyridine derivatives, which are widely recognized for their versatile applications in drug discovery and molecular synthesis. The presence of a tetramethyl-substituted dioxaborolane moiety enhances its utility as a building block in cross-coupling reactions, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The tetramethyl-1,3,2-dioxaborolan-2-yl group is a key feature of this compound, contributing to its stability and reactivity in various chemical transformations. This boron-containing unit facilitates Suzuki-Miyaura cross-coupling reactions, which are pivotal in constructing biaryl structures found in numerous bioactive molecules. The pyridine ring, a heterocyclic aromatic system, introduces nitrogen-rich functionality that can interact with biological targets, enhancing the potential for therapeutic applications. Specifically, the pyridin-4-amine moiety is an amine-substituted pyridine derivative, which is commonly incorporated into drug molecules to modulate pharmacokinetic properties and improve binding affinity to biological receptors.

In recent years, the demand for high-quality intermediates in pharmaceutical synthesis has surged due to advancements in precision medicine and targeted therapies. 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-amine has emerged as a critical component in the development of novel therapeutic agents. Its structural features make it an ideal candidate for generating complex drug candidates with improved efficacy and reduced side effects. The borylated pyridine derivative serves as a scaffold for further functionalization, enabling chemists to explore diverse chemical space for drug discovery.

One of the most compelling aspects of this compound is its role in modern synthetic methodologies. The tetramethyl-substituted dioxaborolane group enhances the reactivity of the boron atom while minimizing unwanted side reactions, ensuring high yields and selectivity in synthetic pathways. This characteristic is particularly valuable in industrial-scale production where efficiency and purity are paramount. Furthermore, the pyridin-4-amine segment offers opportunities for further derivatization, allowing researchers to tailor the compound's properties to specific biological targets.

The pharmaceutical industry has increasingly relied on boron-containing compounds due to their unique chemical properties and biological activities. Boronated pyridines are known for their ability to modulate enzyme function and receptor interactions, making them attractive candidates for drug development. For instance, recent studies have highlighted the potential of borylated pyridines in oncology research. These compounds have been investigated for their ability to inhibit key enzymes involved in cancer cell proliferation and metabolism. The 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-amine structure provides a robust platform for designing such therapeutics.

Advances in computational chemistry and artificial intelligence have further accelerated the discovery and optimization of borylated pyridine derivatives like 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-amine. Machine learning models can predict the reactivity and biological activity of these compounds with remarkable accuracy, enabling researchers to design more effective drug candidates faster than traditional experimental methods alone. This synergy between computational tools and synthetic chemistry has opened new avenues for innovation in medicinal chemistry.

The synthesis of 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-amine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the tetramethyl-dioxaborolane group necessitates careful handling to prevent decomposition or unwanted side products. However, modern synthetic techniques have improved the efficiency and scalability of these processes. For example, palladium-catalyzed cross-coupling reactions have become more streamlined due to advances in ligand design and reaction optimization.

From a commercial perspective, 3-(tetramethyl -1 , 3 , 2 - dioxaborol an - 2 - yl ) p y ridin - 4 - am ine is expected to see growing demand as pharmaceutical companies continue to explore novel therapeutic strategies. Its versatility as an intermediate makes it valuable not only for oncology applications but also for other therapeutic areas such as immunology and infectious diseases. The ability to modify its structure allows researchers to fine-tune its pharmacological profile according to specific disease targets.

In conclusion, 3 -( tet ram ethyl -1 , 3 , 2 - do x obor o lan - 2 - yl ) p y ridin - 4 - am ine (CAS No. 1244772 -70 -0 ) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an indispensable tool for drug discovery and molecular synthesis. As research continues to uncover new applications for borylated pyridines, this compound is poised to play an increasingly important role in developing next-generation therapeutics that address unmet medical needs.